Cas no 1797125-25-7 (N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1797125-25-7
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 6003336
• PubChem ID: 71789409
• Update Time: 2025-06-16

N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• N-(1-benzofuran-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-(benzofuran-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• 1797125-25-7
• F6211-0413
• N-[(1-benzofuran-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• AKOS024539214

• Inchi： 1S/C16H15N3O3/c20-16(13-9-15-19(18-13)6-3-7-21-15)17-10-12-8-11-4-1-2-5-14(11)22-12/h1-2,4-5,8-9H,3,6-7,10H2,(H,17,20)
• InChI Key： QMCWOGWHNVQBDP-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NCC3=CC4=CC=CC=C4O3)=O)C=C12

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

Introduction to N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1797125-25-7)

N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, identified by its CAS number 1797125-25-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining a benzofuran moiety with a pyrazolo[3,2-b]pyridazine core linked to an oxazine ring. The presence of multiple nitrogen atoms in its structure suggests potential for diverse biological activities, making it a subject of intense research interest.

The benzofuran moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug candidates due to its ability to interact with biological targets in a highly specific manner. The pyrazolo[3,2-b]pyridazine scaffold is another important structural feature, known for its role in modulating various biological pathways. When combined with the oxazine ring, the resulting molecule may exhibit properties that are not only unique but also synergistically enhanced by the interplay of these different structural components.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The structural features of N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide suggest that it may possess properties relevant to several therapeutic areas. For instance, the benzofuran ring could facilitate interactions with receptors or enzymes involved in inflammatory responses or neural signaling pathways.

Moreover, the pyrazolo[3,2-b]pyridazine core is known to be present in several bioactive compounds that have shown promise in preclinical studies. This moiety has been associated with activities ranging from antiviral and antibacterial effects to anti-inflammatory and anticancer properties. The oxazine ring further contributes to the molecular complexity, potentially influencing both the solubility and bioavailability of the compound.

In the context of drug discovery, the synthesis and characterization of N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide represent a significant step forward. The development of efficient synthetic routes allows for the production of this compound in sufficient quantities for detailed biological evaluation. Recent studies have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents.

The potential applications of N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide are vast and varied. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex drug molecules. The structural motifs present in this compound can be modified or extended to create derivatives with enhanced biological activity or improved pharmacokinetic profiles.

One area of active research is the exploration of N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide as a lead compound for anticancer agents. Preliminary studies have suggested that modifications to its structure could yield compounds capable of inhibiting key enzymes involved in tumor growth and progression. The benzofuran and pyrazolo[3,2-b]pyridazine moieties are particularly attractive for their ability to interact with target proteins in cancer cells.

Another promising application lies in its potential as an antiviral agent. The unique structural features of this compound may allow it to interfere with viral replication processes by inhibiting essential viral enzymes or by disrupting viral-protein interactions within host cells. This is especially relevant in light of recent global challenges where novel antiviral therapies are urgently needed.

The development of new methodologies for studying molecular interactions has also contributed to a deeper understanding of how N-(1-benzofuran-2-yl)methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide functions at a biological level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its binding modes and interactions with biological targets.

Furthermore，the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery processes has accelerated the identification of promising candidates like N-(1-benzofuran-2 -yl)methyl -5 H ,6 H ,7 H -pyrazolo [ 3 , 2 -b ] [ 1 , 3 ] oxazine - 2 -carboxamide. These technologies enable researchers to predict biological activities and optimize molecular structures more efficiently than traditional methods alone.

The future prospects for N-(1-benzofuran - 2 - ylmethyl -5 H ,6 H ,7 H -pyrazolo [ 3 , 2 -b ] [ 1 , 3 ] oxazine - 2 -carboxamide